Cas no 1251608-58-8 (N-(2,3-dimethylphenyl)-2-{3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide)

• Product Name: N-(2,3-dimethylphenyl)-2-{3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide
• CAS No: 1251608-58-8
• MF: C₁₈H₁₈N₄O₂S
• MW: 354.426122188568
• CID: 5914836
• PubChem ID: 49665658
• Update Time: 2025-06-24

N-(2,3-dimethylphenyl)-2-{3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-2-{3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide
• F3406-8035
• AKOS024485699
• 1251608-58-8
• N-(2,3-dimethylphenyl)-2-((3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide
• N-(2,3-dimethylphenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanylacetamide
• N-(2,3-dimethylphenyl)-2-{[3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl}acetamide

• Inchi： 1S/C18H18N4O2S/c1-11-6-4-8-15(12(11)2)21-16(23)10-25-18-14(7-5-9-19-18)17-20-13(3)22-24-17/h4-9H,10H2,1-3H3,(H,21,23)
• InChI Key： YSJCFKTUHYHNDN-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CN=1)C1=NC(C)=NO1)CC(NC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 354.115
• Monoisotopic Mass: 354.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2
• XLogP3: 3.6

Additional information on N-(2,3-dimethylphenyl)-2-{3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide

Introduction to N-(2,3-dimethylphenyl)-2-{3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-(2,3-dimethylphenyl)-2-{3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide (CAS No: 1251608-58-8) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a fusion of multiple pharmacophoric elements that make it a promising candidate for various therapeutic applications. The detailed analysis of its chemical properties, synthesis pathways, and potential biological activities provides a comprehensive understanding of its significance in contemporary medicinal chemistry.

The molecular framework of N-(2,3-dimethylphenyl)-2-{3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide incorporates several key functional groups that contribute to its unique chemical behavior. The presence of a dimethylphenyl group at the N-position enhances the lipophilicity of the molecule, facilitating better membrane penetration and interaction with biological targets. Additionally, the pyridin-2-ylsulfanyl moiety introduces a sulfur atom that can participate in various hydrogen bonding interactions, crucial for binding affinity and specificity. The 3-methyl-1,2,4-oxadiazol-5-yl substituent further enriches the molecular diversity, offering multiple sites for functionalization and interaction with biological receptors.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds for their potential therapeutic benefits. The 1,2,4-oxadiazole scaffold is particularly noteworthy due to its wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of this moiety into N-(2,3-dimethylphenyl)-2-{3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide not only enhances its pharmacological profile but also opens up avenues for further structural optimization. This compound exemplifies the growing trend in medicinal chemistry towards designing molecules with multiple functional groups to achieve synergistic effects and improved therapeutic outcomes.

The synthesis of N-(2,3-dimethylphenyl)-2-{3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the pyridin-2-ylsulfanyl intermediate through nucleophilic substitution reactions. This intermediate is then coupled with the 3-methyl-1,2,4-oxadiazol-5-yl group via a condensation reaction to form the core heterocyclic structure. Finally, the N-(2,3-dimethylphenyl) group is introduced through an amide coupling reaction. Each step in this process must be carefully optimized to ensure high yield and purity of the final product.

The biological activity of N-(2,3-dimethylphenyl)-2-{3-(3-methyl-1,2,4-oxydiazol -5 -y l) py ridin - 22 - ylsulfanyl}acetamide has been extensively studied in recent research endeavors. Preliminary in vitro assays have demonstrated its potential as an inhibitor of various enzymes and receptors implicated in inflammatory and oncogenic pathways. The compound's ability to interact with these targets suggests its utility in developing novel therapeutic agents for conditions such as cancer and autoimmune diseases. Furthermore，the structural features that contribute to its binding affinity have been fine-tuned through computational modeling and experimental validation，highlighting the importance of structure-based drug design approaches.

The integration of computational methods into the drug discovery process has significantly accelerated the development pipeline for novel compounds like N-(